Cas no 17626-02-7 (1,4-Benzenediamine,2,5-dimethoxy-)

• Product name: 1,4-Benzenediamine,2,5-dimethoxy-
• CAS No: 17626-02-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD00465199
• CID: 227001
• PubChem ID: 155594

1,4-Benzenediamine,2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine,2,5-dimethoxy-
• 2,5-dimethoxybenzene-1,4-diamine
• 4-AMINO-2,5-DIMETHOXYANILINE
• CCRIS 8120
• YSZC1370
• F87187
• 1,4-Benzenediamine, 2,5-dimethoxy-
• SCHEMBL926329
• 8F69XR9HP5
• AMINO-2,5-DIMETHOXYANILINE, 4-
• 2,5-DIMETHOXY-1,4-DIAMINOBENZENE
• CS-0170321
• 2,5-dimethoxy-1,4-phenylenediamine
• 2,5-Dimethoxy-1,4-benzenediamine
• 2,5-Dimethoxy-p-phenylenediamine
• AKOS001716845
• 2,5-Dimethoxy-1,4-benzenediamine #
• 17626-02-7
• 2,5-dimethoxy paraphenylene diamine
• DTXSID90170105
• UNII-8F69XR9HP5
• DTXCID4092596

• MDL： MFCD00465199
• Inchi： InChI=1S/C8H12N2O2/c1-11-7-3-6(10)8(12-2)4-5(7)9/h3-4H,9-10H2,1-2H3
• InChI Key： FOVOBTLEKSQTFG-UHFFFAOYSA-N
• SMILES： COC1=CC(N)=C(OC)C=C1N

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.184
• Melting Point: 212.5-214 °C
• Boiling Point: 337.9°C at 760 mmHg
• Flash Point: 182.2°C
• Refractive Index: 1.592
• PSA: 70.5